1,6-Dichloro-3,3,6-trimethylhept-1-yne

• CAS No.: 109749-70-4
• Molecular Formula: C10H16Cl2
• Molecular Weight: 207.14 g/mol
• IUPAC Name: 1,6-dichloro-3,3,6-trimethylhept-1-yne
• InChI: InChI=1S/C10H16Cl2/c1-9(2,7-8-11)5-6-10(3,4)12/h5-6H2,1-4H3
• InChI Key: QFSURJYBQNJGDH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC(C)(C)Cl)C#CCl

Description

1,6-Dichloro-3,3,6-trimethylhept-1-yne is a useful research compound. Its molecular formula is C10H16Cl2 and its molecular weight is 207.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1.68 g of 1,1,1,6-tetrachloro-3,3,6-trimethylheptane is combined in 4 ml of dichloromethane with 10 ml of 40% aqueous sodium hydroxide solution and 0.52 g of "Aliquat" 336, and heated under reflux for 17 hours. Then the reaction mixture is allowed to cool, combined with 20 ml of dichloromethane, the organic phase is separated, washed with water, and dried over calcium chloride. The solution is then concentrated under vacuum, yielding 1,6-dichloro-3,3,6-trimethyl-1-heptyne as an oily crude product.

Synthesis routes and methods II

Procedure details

25.2 g of 1,1,1,6-tetrachloro-3,3,6-trimethylheptane is heated with 0.60 g of tricaprylmethylammonium chloride ("Aliquat" 336) and 50 ml of 40% aqueous sodium hydroxide solution under vigorous agitation to 80° C. for 22 hours. The mixture is then allowed to cool, combined with 60 ml of dichloromethane, the organic phase is separated and dried over calcium chloride. The solvent is thereafter removed under vacuum, and the residue is distilled, thus obtaining 14.7 g of 1,6-dichloro-3,3,6-trimethyl-1-heptyne as a yellow oil, bp 39°-43° C. under 1 mbar.